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Abstract

(+)-Dihydrorobinetin is a dihydroflavonol, a type of natural phenolic compound, found in
several plant species, notably in the heartwood of Robinia pseudoacacia (black locust) and
Pterocarpus marsupium. It is recognized for its antioxidant properties and serves as a chemical
marker for the aging of vinegar in acacia wood barrels. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological activities of (+)-Dihydrorobinetin. Detailed experimental protocols for its isolation
and for the assessment of its antioxidant capacity are presented. Furthermore, this guide
proposes potential signaling pathways involved in its biological effects, based on the known
mechanisms of structurally related flavonoids. All quantitative data are summarized in
structured tables for ease of reference, and logical relationships are visualized using diagrams.

Chemical Structure and Identification
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(+)-Dihydrorobinetin, a member of the flavonoid family, is structurally characterized by a C6-
C3-C6 backbone. It is a dihydroflavonol, distinguished by the absence of a double bond
between carbons 2 and 3 of the C-ring and the presence of a hydroxyl group at position 3. The
"(+)" prefix indicates its dextrorotatory nature.

Chemical Structure:
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Proposed Nrf2-ARE Antioxidant Pathway for (+)-Dihydrorobinetin
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Proposed NF-kB Anti-inflammatory Pathway for (+)-Dihydrorobinetin
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Isolation Workflow for (+)-Dihydrorobinetin
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e To cite this document: BenchChem. [An In-depth Technical Guide to (+)-Dihydrorobinetin:
Chemical Structure and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553010/docs#an-in-depth-technical-guide-to-
dihydrorobinetin-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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